Cas no 926260-68-6 (N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide)

• Product Name: N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide
• CAS No: 926260-68-6
• MF: C₁₂H₁₀ClFN₂O₂S
• MW: 300.736403942108
• MDL: MFCD09043799
• CID: 4665628
• PubChem ID: 16771501
• Update Time: 2025-06-16

N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide
• N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide

• MDL： MFCD09043799
• Inchi： 1S/C12H10ClFN2O2S/c13-8-5-6-11(10(15)7-8)16-19(17,18)12-4-2-1-3-9(12)14/h1-7,16H,15H2
• InChI Key： RNOYUXYDFGJNHA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(Cl)C=C2N)(=O)=O)=CC=CC=C1F

Additional information on N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide

Comprehensive Overview of N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide (CAS No. 926260-68-6)

N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide (CAS No. 926260-68-6) is a specialized sulfonamide derivative with a unique molecular structure combining a fluorobenzene ring and a chloroaniline moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both fluoro and chloro substituents enhances its electronic properties, making it a candidate for applications in drug discovery and material science.

Recent studies highlight the growing demand for fluorinated sulfonamides like CAS 926260-68-6, driven by their role in developing targeted therapies. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the amine or sulfonyl groups can yield derivatives with improved binding affinity or metabolic stability. This aligns with current trends in precision medicine, where tailored molecular designs are critical.

From a synthetic chemistry perspective, N-(2-amino-4-chlorophenyl)-2-fluorobenzene-1-sulfonamide is often synthesized via nucleophilic aromatic substitution or Pd-catalyzed coupling. Its crystalline form and solubility profile have been characterized to optimize formulation processes—a topic frequently searched in pharmaceutical development forums. Analytical techniques such as HPLC and NMR are routinely employed to ensure purity, a key concern for industries adhering to GMP standards.

Environmental and green chemistry considerations are also relevant. The compound’s biodegradability and eco-toxicity are under evaluation, reflecting broader market demands for safer chemicals. Regulatory bodies increasingly prioritize sustainable synthesis methods, prompting innovations in catalytic reduction and solvent-free reactions for similar sulfonamides.

In summary, CAS 926260-68-6 exemplifies the intersection of medicinal chemistry and industrial applications. Its versatility and adaptability to high-throughput screening platforms position it as a valuable asset in modern R&D. For those exploring small-molecule libraries or structure-based design, this compound offers a compelling case study in optimizing pharmacophores for next-generation therapeutics.